Cas no 5910-88-3 (cis,trans-2,4-Decadienal)

• Product Name: cis,trans-2,4-Decadienal
• CAS No: 5910-88-3
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 339811
• PubChem ID: 6428553
• Update Time: 2025-06-22

cis,trans-2,4-Decadienal Chemical and Physical Properties

Names and Identifiers

• 2,4-Decadienal, (2Z,4E)-
• deca-2,4-dienal
• (Z,E)-2,4-decadienal
• DTXSID901314473
• 5910-88-3
• (2Z,4E)-2,4-Decadienal
• JZQKTMZYLHNFPL-MUIOLIGRSA-N
• (Z, E)-2,4-decadien-1-al
• (2Z,4E)-deca-2,4-dienal
• cis,trans-2,4-decadienal
• cis,trans-2,4-Decadienal

• Inchi： 1S/C10H16O/c1-2-3-4-5-6-7-8-9-10-11/h6-10H,2-5H2,1H3/b7-6+,9-8-
• InChI Key： JZQKTMZYLHNFPL-MUIOLIGRSA-N
• SMILES： O=C/C=C\C=C\CCCCC

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes

Additional information on cis,trans-2,4-Decadienal

Professional Introduction to cis,trans-2,4-Decadienal (CAS No. 5910-88-3)

cis,trans-2,4-Decadienal, with the chemical formula C₁₀H₁₆O and CAS number 5910-88-3, is a naturally occurring unsaturated aldehyde that has garnered significant attention in the field of chemobiology and pharmaceutical research. This compound, characterized by its dual double bonds in a conjugated system, exhibits a range of biological activities that make it a valuable subject of study for potential therapeutic applications. The structural uniqueness of cis,trans-2,4-Decadienal lies in its geometric isomerism, where the presence of both cis and trans configurations around the double bonds imparts distinct chemical and biological properties. This feature has been a focal point in recent research, particularly in understanding its role in cellular signaling and metabolic pathways.

The compound is primarily derived from plant sources, where it functions as a signaling molecule and precursor in various biochemical processes. Its role as an intermediate in the biosynthesis of fatty acids and other lipids has been well-documented. Recent studies have highlighted its involvement in the regulation of gene expression and modulation of enzymatic activities, particularly those related to inflammation and oxidative stress. The cis,trans-2,4-Decadienal molecule's ability to interact with multiple cellular targets has opened new avenues for drug discovery, especially in the context of chronic diseases where dysregulation of lipid metabolism is a common factor.

In the realm of pharmaceutical research, cis,trans-2,4-Decadienal has been studied for its potential anti-inflammatory and antioxidant properties. The conjugated double bond system in its structure allows for facile participation in redox reactions, making it an effective scavenger of reactive oxygen species (ROS). This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a pivotal role in disease progression. Preliminary clinical trials have suggested that derivatives of cis,trans-2,4-Decadienal may offer protective effects against neuronal damage by mitigating oxidative stress-induced cell death.

Moreover, the compound's influence on lipid biosynthesis pathways has led to investigations into its potential role in managing metabolic disorders such as obesity and type 2 diabetes. Research indicates that cis,trans-2,4-Decadienal can modulate key enzymes involved in fatty acid synthesis and oxidation, thereby influencing energy homeostasis. These findings are particularly intriguing given the rising prevalence of metabolic syndromes globally. The dual action of cis, trans-2, 4-Decadienal on both inflammation and lipid metabolism makes it a promising candidate for multifaceted therapeutic strategies.

The synthesis and structural optimization of cis, trans-2, 4-Decadienal derivatives have been a focus of synthetic chemists aiming to enhance their bioavailability and target specificity. Advances in catalytic methods have enabled the production of enantiomerically pure forms of this compound, which is crucial for evaluating their stereochemical specificity in biological systems. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to produce these derivatives with high enantiomeric purity. Such advancements are essential for understanding the mechanisms by which these compounds exert their biological effects.

Recent breakthroughs in computational chemistry have also contributed to the study of cis, trans-2, 4-Decadienal by allowing researchers to predict its interactions with biological targets at an atomic level. Molecular docking studies have identified potential binding sites on proteins associated with inflammatory pathways, providing insights into how this compound may modulate these pathways. These computational approaches complement experimental studies by offering rapid screening of potential drug candidates and by helping to rationalize structural modifications that could improve therapeutic efficacy.

The growing body of evidence supporting the biological significance of cis, trans-2, 4-Decadienal has prompted interest from both academic researchers and pharmaceutical companies. Several biotech firms are currently exploring derivatives of this compound as lead candidates for novel therapeutics targeting inflammation-related diseases. The compound's natural origin also makes it an attractive candidate for development into nutraceuticals or functional foods aimed at promoting health through diet-based interventions.

In conclusion, cis, trans-2, 4-Decadienal (CAS No. 5910-88-3) represents a fascinating molecule with diverse biological activities that span multiple disease areas. Its unique structural features and dual functionality make it a rich subject for further research into drug discovery and metabolic regulation. As our understanding of its mechanisms continues to evolve, cis, trans-2, 4-Decadienal holds promise as a key player in developing innovative therapeutic strategies for complex diseases.